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Compound of Interest

Compound Name: 3-Acetyl-2-fluoropyridine

Cat. No.: B1337989 Get Quote

3-Acetyl-2-fluoropyridine: A Technical Overview
of its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the physical properties of 3-Acetyl-2-
fluoropyridine, a heterocyclic ketone of interest in medicinal chemistry and materials science.

This document compiles available data on its melting and boiling points, outlines general

experimental methodologies for their determination, and presents a logical workflow for the

characterization of such compounds.

Core Physical Properties
The physical state and phase transition temperatures are critical parameters for the handling,

purification, and reaction setup of any chemical compound. 3-Acetyl-2-fluoropyridine is

typically encountered as a yellow liquid under standard laboratory conditions.

Data Presentation
The known physical properties of 3-Acetyl-2-fluoropyridine are summarized in the table

below.
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Physical Property Value Conditions

Boiling Point 85 °C at 10 Torr

Melting Point Not experimentally determined -

Appearance Yellow liquid
Standard temperature and

pressure

Note: The melting point has not been specifically reported in the reviewed literature. Its liquid

state at room temperature indicates a melting point below ambient temperatures.

Experimental Protocols
Precise determination of physical properties is fundamental to the characterization of a

synthesized compound. The following outlines a general experimental protocol for determining

the boiling point of a pyridine derivative like 3-Acetyl-2-fluoropyridine, particularly under

reduced pressure.

Boiling Point Determination under Reduced Pressure
(Vigreux Distillation)
Objective: To purify the compound and determine its boiling point at a specific pressure.

Apparatus:

Round-bottom flask

Vigreux column

Distillation head with thermometer adapter

Thermometer

Condenser

Receiving flask
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Vacuum pump and vacuum gauge

Heating mantle

Stir bar or boiling chips

Procedure:

The crude 3-Acetyl-2-fluoropyridine is placed in the round-bottom flask along with a stir bar

or boiling chips to ensure smooth boiling.

The Vigreux column, distillation head with a thermometer, condenser, and receiving flask are

assembled. The thermometer bulb should be positioned just below the side arm leading to

the condenser to accurately measure the temperature of the vapor that is in equilibrium with

the liquid.

The apparatus is connected to a vacuum pump via a vacuum adapter, and a vacuum gauge

is included in the system to monitor the pressure.

The system is evacuated to the desired pressure (e.g., 10 Torr).

Once the pressure is stable, the heating mantle is turned on, and the temperature is

gradually increased.

The temperature at which the liquid boils and a steady stream of condensate is observed on

the thermometer and in the condenser is recorded as the boiling point at that specific

pressure. The distillation is continued until the bulk of the material has been collected in the

receiving flask.

Logical Workflow for Compound Characterization
The synthesis of a novel or target compound is followed by a rigorous characterization process

to confirm its identity and purity. This workflow is a critical component of any research and

development in the chemical and pharmaceutical sciences.
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Synthesis & Purification

Structural & Purity Analysis

Physical Property Determination

Chemical Synthesis

Reaction Work-up

Purification (e.g., Distillation, Chromatography)

Spectroscopic Analysis (NMR, IR, MS)

Boiling Point Measurement

Purity Assessment (HPLC, GC)

FinalProduct

Characterized Compound

Melting Point Measurement

Visual Appearance

Click to download full resolution via product page

Caption: Workflow for Synthesis and Characterization.
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[https://www.benchchem.com/product/b1337989#physical-properties-of-3-acetyl-2-
fluoropyridine-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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